Cas no 172366-44-8 (2,6-Difluorobenzenethiol)

2,6-Difluorobenzenethiol Properties

Names and Identifiers

• Benzenethiol, 2,6-difluoro- (9CI)
• 2,6-DIFLUOROBENZENETHIOL
• 2,6-Difluorothiophenol
• Benzenethiol, 2,6-difluoro-
• 2,6-Difluorobenzene-1-thiol
• 2,6-bis(fluoranyl)benzenethiol
• A811653
• 172366-44-8
• DTXSID70541677
• N10599
• AKOS006316668
• SCHEMBL457725
• MFCD12026163
• AS-49789
• EN300-673745
• 2,6-Difluorobenzenethiol
• +Expand

• MDL： MFCD12026163
• InChIKey： PALORHWWZVBSLZ-UHFFFAOYSA-N
• Inchi： 1S/C6H4F2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• SMILES： S([H])C1C(=C([H])C([H])=C([H])C=1F)F

Computed Properties

• Exact Mass: 146.00022
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.00017763g/mol
• Heavy Atom Count: 9
• Complexity: 87.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• PSA: 0